Cas no 2870673-38-2 (2-Thiophenecarboxylic acid, 3-methyl-4-[[(2-propen-1-yloxy)carbonyl]amino]- )

• Product Name: 2-Thiophenecarboxylic acid, 3-methyl-4-[[(2-propen-1-yloxy)carbonyl]amino]-
• CAS No: 2870673-38-2
• MF: C₁₀H₁₁NO₄S
• MW: 241.26364159584
• CID: 5563647
• Update Time: 2025-05-22

2-Thiophenecarboxylic acid, 3-methyl-4-[[(2-propen-1-yloxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-[[(2-propen-1-yloxy)carbonyl]amino]-2-thiophenecarboxylic acid (ACI)
• 2-Thiophenecarboxylic acid, 3-methyl-4-[[(2-propen-1-yloxy)carbonyl]amino]-

• Inchi： 1S/C10H11NO4S/c1-3-4-15-10(14)11-7-5-16-8(6(7)2)9(12)13/h3,5H,1,4H2,2H3,(H,11,14)(H,12,13)
• InChI Key： AVXDSEFVIHCPEP-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)C(NC(OCC=C)=O)=CS1)O

Additional information on 2-Thiophenecarboxylic acid, 3-methyl-4-[[(2-propen-1-yloxy)carbonyl]amino]-

Research Brief on 2-Thiophenecarboxylic acid, 3-methyl-4-[[(2-propen-1-yloxy)carbonyl]amino]- (CAS: 2870673-38-2)

In recent years, the compound 2-Thiophenecarboxylic acid, 3-methyl-4-[[(2-propen-1-yloxy)carbonyl]amino]- (CAS: 2870673-38-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene backbone and functionalized side chain, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-Thiophenecarboxylic acid, 3-methyl-4-[[(2-propen-1-yloxy)carbonyl]amino]- involves a multi-step process that includes the functionalization of the thiophene ring and the introduction of the propenyloxycarbonylamino group. Recent studies have optimized this synthesis to improve yield and purity, making it more feasible for large-scale production. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

Biological studies have revealed that this compound exhibits potent inhibitory effects on specific inflammatory pathways, particularly those involving cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest its potential as a novel anti-inflammatory agent with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, preliminary in vitro and in vivo studies have demonstrated its efficacy in inhibiting the proliferation of certain cancer cell lines, particularly those associated with colorectal and breast cancers.

Mechanistic studies have further elucidated the compound's mode of action, indicating that it interacts with key signaling molecules involved in cell cycle regulation and apoptosis. For instance, it has been shown to upregulate the expression of tumor suppressor genes while downregulating oncogenic pathways. These dual mechanisms of action make it a compelling candidate for further development as a targeted therapy in oncology.

Despite these promising results, challenges remain in the clinical translation of 2-Thiophenecarboxylic acid, 3-methyl-4-[[(2-propen-1-yloxy)carbonyl]amino]-. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Recent efforts have focused on structural modifications to enhance its pharmacokinetic properties while retaining its therapeutic efficacy. Collaborative research between academic institutions and pharmaceutical companies is underway to accelerate its development.

In conclusion, 2-Thiophenecarboxylic acid, 3-methyl-4-[[(2-propen-1-yloxy)carbonyl]amino]- represents a promising molecule in the realm of chemical biology and drug discovery. Its unique structural features and multifaceted biological activities position it as a potential lead compound for the development of next-generation anti-inflammatory and anticancer therapies. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and addressing the remaining challenges in its clinical application.